In situ Fe K-edge X-ray absorption spectroscopy study during cycling of Li2FeSiO4 and Li2.2Fe0.9SiO4 Li ion battery materials†
Journal of Materials Chemistry A Pub Date: 2015-02-25 DOI: 10.1039/C4TA06305H
Abstract
In situ X-ray Absorption Spectroscopy (XAS) results are presented for Li2FeSiO4 and Li2.2Fe0.9SiO4, promising cathode materials for lithium-ion batteries. The aims are to establish the valence and local structure of Fe during charge and discharge to understand if the Fe3+/Fe4+ redox pair can be reached in the current battery design. It is found that the valence state changes between Fe2+ and Fe3+, with no evidence of Fe4+ before the onset of electrolyte degradation. There is a reversible contraction and extension of the Fe–O bond lengths during cycling while the Fe–Si distance remains constant, which underlines the stability of the Li2FeSiO4 material. The same observations apply to Li2.2Fe0.9SiO4 cathode material indicating that changing the stoichiometry does not provide any additional structural stability.
Recommended Literature
- [1] Background correction method for the determination of ascorbic acid in soft drinks, fruit juices and cordials using direct ultraviolet spectrophotometry
- [2] Machine learning in energy chemistry: introduction, challenges and perspectives
- [3] Field-enhanced selectivity in nanoconfined ionic transport†
- [4] Advanced charged membranes with highly symmetric spongy structures for vanadium flow battery application†
- [5] Bacteriological, physiological, etc.
- [6] Remarkable thermoresponsive nanofibers from γ-peptides†
- [7] New alkylthio-thieno[3,2-b]thiophene-substituted benzodithiophene-based highly efficient photovoltaic polymer†
- [8] Aerobic oxidative acylation of nitroarenes with arylacetic esters under mild conditions: facile access to diarylketones†
- [9] Facile and homogeneous decoration of RuO2nanorods on graphene nanoplatelets for transfer hydrogenation of carbonyl compounds†
- [10] Prophylactic treatment of curcumin in a rat model of depression by attenuating hippocampal synaptic loss†
Journal Name:Journal of Materials Chemistry A
Research Products
-
CAS no.: 121786-31-0
-
CAS no.: 17117-21-4